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Compound of Interest |

Compound Name: Azane;benzene;hydrate
CAS No.: 27598-85-2
Cat. No.: B3256737
- 7

Executive Summary

The "Azane;Benzene;Hydrate" system represents a complex thermodynamic challenge
involving three distinct behaviors: Benzene (

) acts as a Structure 1l (sll) hydrate former; Azane (Ammonia,

) acts as a thermodynamic inhibitor (THI) due to its high hydrogen-bonding affinity with water;
and Water serves as the host lattice.

Measuring gas uptake in this system is critical for:

e Petrochemical Flow Assurance: Determining if ammonia impurities prevent benzene hydrate
blockages.[1]

e Separation Processes: Selectively enclathrating benzene from ammonia-rich streams.[1]

This guide details the Isochoric Pressure Search Protocol modified for soluble additives
(Azane) and liquid hydrocarbon guests (Benzene).[1]

Theoretical Foundation
The Chemical Puzzle

» Benzene (Guest): Too large for the small (
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) cages of Structure | or Il. It exclusively occupies the large (

) cages of Structure II.[1] It typically requires a "help gas"” (like methane or nitrogen) to fill the
small cages and stabilize the structure at moderate pressures.

e Azane (Inhibitor/Competitor): Ammonia is highly soluble in water.[1] Instead of occupying
hydrate cages, it preferentially hydrogen-bonds with the liquid water lattice, lowering the
water activity (

). This shifts the Hydrate Liquid-Vapor Equilibrium (HLVE) curve to lower
temperatures/higher pressures (Thermodynamic Inhibition).[1]

Measurement Challenge

Standard gas uptake measurements rely on pressure drop (

).[1] However, in this system:

e Solubility Masking: Ammonia absorption into water causes a massive initial
unrelated to hydrate formation.[1]

o Vapor Pressure: Benzene exists as a liquid/vapor.[1] The total pressure is

1]

o Protocol Adjustment: The experiment must decouple solubility uptake from hydrate
enclathration uptake.

Experimental Configuration

System: High-Pressure Stirred Autoclave (Isochoric Cell).[1] Safety Note: Benzene is a known
carcinogen.[1] Ammonia is corrosive and toxic.[1] All venting must be scrubbed.[1]

DOT Diagram: Experimental Rig Logic
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Caption: Schematic of the high-pressure rig. Note the separate injection paths for Benzene
(liquid) and Azane (gas/liquid) to control phase composition.

Detailed Protocol: Modified Isochoric Search
Phase 1: System Preparation & Saturation

Objective: Establish a baseline where all solubility-driven uptake is complete before hydrate
nucleation begins.[1]

e Cleaning: Wash reactor with ethanol and deionized water. Vacuum dry to

bar.[1]

e Aqueous Loading: Load a precise mass of water (

) into the cell.[1]

e Azane Dosing (The Critical Step):
o Inject Ammonia gas slowly into the water phase while stirring at 500 RPM.

o Maintain temperature at 20°C (well above hydrate formation).[1]
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o Stop when the pressure stabilizes, indicating the water is saturated at the desired mole
fraction (e.g., 5 mol%

)

o Why? If you add ammonia during cooling, you cannot distinguish between ammonia
dissolving and hydrate forming.[1]

e Benzene Injection:
o Inject liquid Benzene (

).[1] Typical ratio: 5-10 vol% relative to water.[1]

o Benzene will form a layer on top of the aqueous ammonia solution (L-L interface).[1]
e Help Gas Pressurization:
o Pressurize with Methane (

) or Nitrogen (
) to the experimental starting pressure (e.g., 60 bar).[1]

o Allow 2 hours for vapor-liquid equilibrium (VLE) stabilization.

Phase 2: The Temperature Ramp (Formation)

Objective: Induce nucleation and measure gas consumption.[1]

e Cooling Ramp: Lower temperature from 20°C to 1°C at a rate of 1°C/hour (Isochoric
Cooling).

¢ Induction Point Detection:
o Monitor

VS.

[1[2][3]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.researchgate.net/publication/314282487_Influence_of_Ammonium_based_Compounds_for_Gas_Hydrate_Mitigation_A_Short_Review
https://www.youtube.com/watch?v=XcdNKXd_Hpk
https://www.researchgate.net/publication/368341878_Facilitating_clathrate_hydrates_with_extremely_rapid_and_high_gas_uptake_for_chemical-free_carbon_capture_and_methane_storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3256737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Linear Decrease: Thermal contraction of gas (Ideal Gas Law behavior).[1]
o Sudden Drop (Exothermic Spike): The onset of hydrate nucleation (
)[1]
e Growth Phase:
o Maintain temperature at 1°C.
o Stirring is crucial (800+ RPM) to mix the Benzene layer into the water/hydrate slurry.
o Record Pressure (
) over time until it plateaus (

).[1]

Phase 3: Dissociation (Validation)[1]

o Step-Heating: Raise temperature in steps of 0.5°C, holding for 2 hours at each step.
» Dissociation Point: The point where the

slope changes back to the gas expansion line is the equilibrium dissociation temperature (

)

Data Analysis & Calculation

Determining Gas Uptake ()

The "uptake” refers to the moles of help gas and benzene entering the solid hydrate phase.
[1]

 : Conditions at nucleation onset.

e : Conditions at time
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» : Volume of the gas headspace (Total Cell Volume - Liquid Volume - Hydrate Volume).[1]
Note: Hydrate volume expansion must be estimated (approx 1.25x water volume).

o : Compressibility factor (calculated via Peng-Robinson EOS).[1]

Quantifying Inhibition (Azane Effect)

Compare the

of the Water + Benzene system to the Water + Azane + Benzene system.

e Inhibition Magnitude:
1]
e Insight: If

is large (>5°C), Azane is effectively preventing the Benzene from stabilizing the sll cages.

Data Table Template

. Pure Benzene Azane (5 wt%) +
Parameter Unit
System Benzene

Initial Pressure (

MPa 6.0 6.0
)
Onset Temp (

K 282.5 276.1
)
Induction Time (

min 45 120
)
Total Gas Uptake (

mol 0.15 0.08
)

) ) ) Inhibited / Slow
Conclusion - Rapid sll Formation
Growth
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Pathway Visualization
DOT Diagram: Thermodynamic Pathway
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Caption: The thermodynamic lifecycle of the experiment. Azane extends the "Metastable
Region" (Induction Time).

Troubleshooting & Expert Tips
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The "Salting Out" Effect: High concentrations of Ammonia can reduce the solubility of
Benzene in the aqueous phase, potentially creating mass transfer limitations. Tip: Increase
stirring speed to >800 RPM to create a fine emulsion of Benzene droplets in the Ammonia-
Water mix.

Leaking Seals: Ammonia degrades Viton O-rings.[1] Requirement: Use Kalrez or PTFE seals
for all reactor parts exposed to Azane.[1]

Memory Effect: If you re-run the experiment, the "Memory Effect" (residual water structuring)
will shorten induction times.[1] For inhibition studies, always heat to >40°C between runs to
erase thermal history.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzene-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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